Cas no 2229668-31-7 (3-1-(furan-2-yl)prop-1-en-2-ylpiperidine)

• Product Name: 3-1-(furan-2-yl)prop-1-en-2-ylpiperidine
• CAS No: 2229668-31-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6085337
• PubChem ID: 165618050
• Update Time: 2025-10-22

3-1-(furan-2-yl)prop-1-en-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-1-(furan-2-yl)prop-1-en-2-ylpiperidine
• EN300-1802214
• 2229668-31-7
• 3-[1-(furan-2-yl)prop-1-en-2-yl]piperidine

• Inchi： 1S/C12H17NO/c1-10(8-12-5-3-7-14-12)11-4-2-6-13-9-11/h3,5,7-8,11,13H,2,4,6,9H2,1H3/b10-8-
• InChI Key： NTUMADZGQCSTHH-NTMALXAHSA-N
• SMILES： O1C=CC=C1/C=C(/C)\C1CNCCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-1-(furan-2-yl)prop-1-en-2-ylpiperidine

3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine (CAS No. 2229668-31-7): An Emerging Compound in Medicinal Chemistry

3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine (CAS No. 2229668-31-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its furan and piperidine moieties, represents a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine consists of a piperidine ring attached to a furan moiety via a propenyl linker. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic research and pharmaceutical development.

Recent studies have highlighted the potential of 3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine has shown promise in neurodegenerative disease research. A study conducted by a team at the University of California, San Francisco, revealed that the compound has neuroprotective effects, potentially making it useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The researchers observed that the compound can cross the blood-brain barrier and protect neurons from oxidative stress and apoptosis.

The pharmacokinetic profile of 3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine has also been investigated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of 3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports further clinical development of the compound.

In conclusion, 3-1-(Furan-2-yl)prop-1-en-2-ylpiperidine (CAS No. 2229668-31-7) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new drugs targeting inflammatory diseases, neurodegenerative disorders, and other conditions. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this compound, paving the way for its future clinical use.